N,N',N''-Triethyl-1-methoxysilanetriamine

• CAS No.: 923560-83-2
• Molecular Formula: C7H21N3OSi
• Molecular Weight: 191.35 g/mol
• IUPAC Name: N-[bis(ethylamino)-methoxysilyl]ethanamine
• InChI: InChI=1S/C7H21N3OSi/c1-5-8-12(11-4,9-6-2)10-7-3/h8-10H,5-7H2,1-4H3
• InChI Key: AMGMKHCVYDMYLX-UHFFFAOYSA-N
• Canonical SMILES: CCN[Si](NCC)(NCC)OC

Description

N,N’,N’'-Triethyl-1-methoxysilanetriamine is a chemical compound that belongs to the class of organosilicon compounds It is characterized by the presence of three ethyl groups and one methoxy group attached to a silanetriamine core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[(trimethylsilyl)selanyl]trisilane involves the reaction of hexamethyldisilane with a silylating agent under controlled conditions. The reaction is typically carried out in an inert atmosphere to prevent unwanted side reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods: In an industrial setting, the production of 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[(trimethylsilyl)selanyl]trisilane involves large-scale reactors and continuous flow processes. The use of catalysts and advanced purification techniques ensures the efficient production of the compound with minimal impurities.

Chemical Reactions Analysis

Types of Reactions: N,N’,N’'-Triethyl-1-methoxysilanetriamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can convert the compound into silane derivatives.

Substitution: The ethyl and methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Halogenating agents and nucleophiles are commonly employed.

Major Products Formed:

Oxidation: Silanol derivatives.

Reduction: Silane derivatives.

Substitution: Various substituted silanetriamines.

Scientific Research Applications

N,N’,N’'-Triethyl-1-methoxysilanetriamine has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of other organosilicon compounds.

Biology: Investigated for its potential use in drug delivery systems due to its ability to form stable complexes with biomolecules.

Medicine: Explored for its potential as a therapeutic agent in the treatment of certain diseases.

Industry: Utilized in the production of advanced materials, such as coatings and adhesives, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N,N’,N’'-Triethyl-1-methoxysilanetriamine involves its interaction with molecular targets through the formation of stable complexes. The compound can interact with various biomolecules, such as proteins and nucleic acids, affecting their function and activity. The pathways involved in these interactions are currently under investigation.

Comparison with Similar Compounds

Comparison with Other Similar Compounds: N,N’,N’'-Triethyl-1-methoxysilanetriamine is unique due to its specific combination of ethyl and methoxy groups attached to a silanetriamine core. Similar compounds include:

Triethylamine: Lacks the methoxy group and has different chemical properties.

Methoxysilanes: Contain methoxy groups but lack the triethylamine structure.

Article on 1,1,1,3,3,3-Hexamethyl-2-(trimethylsilyl)-2-[(trimethylsilyl)selanyl]trisilane